Cas no 35458-39-0 (4-Bromo-2,5-dimethoxybenzoic acid)

• Product Name: 4-Bromo-2,5-dimethoxybenzoic acid
• CAS No: 35458-39-0
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• MDL: MFCD07779240
• CID: 295641
• PubChem ID: 21947722
• Update Time: 2025-04-19

4-Bromo-2,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dimethoxybenzoic acid
• Benzoic acid,4-bromo-2,5-dimethoxy-
• 4-Brom-2,5-dimethoxy-benzoesaeure
• 4-bromo-2,5-dimethoxy-benzoic acid
• Benzoic acid,4-bromo-2,5-dimethoxy
• AKOS016001308
• 35458-39-0
• Cyclobutanemethanamine, 1-(4-chlorophenyl)-
• Benzoic acid, 4-bromo-2,5-dimethoxy-
• 4-bromo-2,5-dimethoxybenzoicacid
• LNIJFUCQBPDEIV-UHFFFAOYSA-N
• DTXSID60620586
• UNII-XWE4KUO6WF
• CS-0194443
• A -(2-methylpropyl)-, hydrochloride
• XWE4KUO6WF
• Y10246
• AS-55150
• EN300-761137
• Z1269197259
• MFCD07779240
• SCHEMBL5786372
• J-514605
• DTXCID40571340

• MDL： MFCD07779240
• Inchi： 1S/C9H9BrO4/c1-13-7-4-6(10)8(14-2)3-5(7)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： LNIJFUCQBPDEIV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)C=C1OC)OC

Computed Properties

• Exact Mass: 259.96800
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.571±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 171-172 ºC
• Boiling Point: 358.78°C at 760 mmHg
• Flash Point: 170.784°C
• Refractive Index: 1.566
• Solubility: Very slightly soluble (0.94 g/l) (25 º C),
• PSA: 55.76000
• LogP: 2.16450
• Vapor Pressure: Not available

4-Bromo-2,5-dimethoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives